Cas no 6249-25-8 (1,3-Benzodioxol-2-one, 4-hydroxy-)

• Product Name: 1,3-Benzodioxol-2-one, 4-hydroxy-
• CAS No: 6249-25-8
• MF: C₇H₄O₄
• MW: 152.10426235199
• CID: 956736
• PubChem ID: 11804951
• Update Time: 2025-04-19

1,3-Benzodioxol-2-one, 4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxol-2-one, 4-hydroxy-
• 4-hydroxy-1,3-benzodioxol-2-one
• SCHEMBL7567117
• 6249-25-8
• DTXSID10473024
• DB-267460
• phenolcarbonat
• AKOS006370933

• Inchi： 1S/C7H4O4/c8-4-2-1-3-5-6(4)11-7(9)10-5/h1-3,8H
• InChI Key： GUFBCFUTLOKYBX-UHFFFAOYSA-N
• SMILES： O1C(=O)OC2C=CC=C(C1=2)O

Computed Properties

• Exact Mass: 152.01095860g/mol
• Monoisotopic Mass: 152.01095860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.8Ų